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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide
CAS No.: 766-80-3
Cat. No.: B146248
Get Quote
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An In-depth Technical Guide to 3-Chlorobenzyl Bromide

Introduction

3-Chlorobenzyl bromide, also known as a-bromo-3-chlorotoluene, is an organic compound
that serves as a versatile reagent in organic synthesis.[1] Its utility stems from the presence of
two reactive sites: the benzylic bromide, which is susceptible to nucleophilic substitution, and
the aromatic ring, which can undergo electrophilic substitution. This guide provides a
comprehensive overview of its chemical properties, structure, synthesis, and reactivity for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

3-Chlorobenzyl bromide is a colorless to pale yellow or light brown liquid with a pungent odor.
[2][3][4] It is classified as a dangerous good for transport.[1] A summary of its key physical and
chemical properties is presented in the table below.
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Chemical Structure

The structure of 3-chlorobenzyl bromide consists of a benzene ring substituted with a
chlorine atom at the meta-position (C3) and a bromomethyl group at position C1. The benzylic
bromine is a good leaving group, making the methylene carbon an electrophilic site.

Caption: Chemical structure of 3-Chlorobenzyl bromide.

Experimental Protocols
Synthesis of 3-Chlorobenzyl Bromide from 3-
Chlorotoluene

A common method for the synthesis of 3-chlorobenzyl bromide is through the free-radical
bromination of 3-chlorotoluene.[8]

Method 1: Photobromination[8]

o Materials: 3-chlorotoluene (0.2 mole), dry carbon tetrachloride, elemental bromine (0.205
mole), ice-water, ice-cold aqueous sodium bicarbonate solution, magnesium sulfate, sodium
bicarbonate.

o Apparatus: A two-necked flask with a reflux condenser and a dropping funnel, and a 500-watt
photolamp.

e Procedure:
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o

Dissolve 3-chlorotoluene in a five-fold amount of dry carbon tetrachloride and place it in
the reaction flask.

Heat the mixture to boiling.
Irradiate the mixture with the photolamp.

Add elemental bromine dropwise. The rate of addition should be controlled to ensure the
carbon tetrachloride dripping from the condenser remains nearly colorless. The reaction
typically takes 30 minutes to 2 hours.

The evolved hydrogen bromide is passed through a tube to a flask containing water.

o Work-up and Purification:

o

After the reaction, stop the irradiation and cool the solution.

Wash the solution rapidly with ice-water, then with ice-cold aqueous sodium bicarbonate
solution, and again with ice-water.

Dry the organic layer with magnesium sulfate.
Evaporate the carbon tetrachloride under vacuum.

The residue is distilled under vacuum (b.p. 109°C/10mm) after adding a spatula tip of
sodium bicarbonate to yield 3-chlorobenzyl bromide.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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